Cas no 2229386-06-3 (2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid)

2-(3-Bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid is a brominated indole derivative featuring a hydroxyacetic acid substituent at the 2-position of the indole core. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of complex heterocyclic frameworks. The presence of both bromine and a hydroxyl group enhances its utility as a building block for further functionalization, enabling applications in medicinal chemistry and materials science. Its well-defined structure and stability under standard conditions make it a reliable intermediate for targeted synthesis. The compound is typically characterized by NMR and HPLC for purity verification.
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid structure
2229386-06-3 structure
Product Name:2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
CAS No:2229386-06-3
MF:C11H10BrNO3
MW:284.10600233078
CID:5798255
PubChem ID:165826755
Update Time:2025-10-21

2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
    • 2229386-06-3
    • EN300-1921571
    • Inchi: 1S/C11H10BrNO3/c1-13-7-5-3-2-4-6(7)8(12)9(13)10(14)11(15)16/h2-5,10,14H,1H3,(H,15,16)
    • InChI Key: ORJDYGZOPKAFKC-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC=CC=2N(C)C=1C(C(=O)O)O

Computed Properties

  • Exact Mass: 282.98441g/mol
  • Monoisotopic Mass: 282.98441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 62.5Ų

2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1921571-0.05g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
0.05g
$1247.0 2023-09-17
Enamine
EN300-1921571-0.1g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
0.1g
$1307.0 2023-09-17
Enamine
EN300-1921571-0.25g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
0.25g
$1366.0 2023-09-17
Enamine
EN300-1921571-0.5g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
0.5g
$1426.0 2023-09-17
Enamine
EN300-1921571-1.0g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
1g
$1485.0 2023-05-31
Enamine
EN300-1921571-2.5g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
2.5g
$2912.0 2023-09-17
Enamine
EN300-1921571-5.0g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
5g
$4309.0 2023-05-31
Enamine
EN300-1921571-10.0g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
10g
$6390.0 2023-05-31
Enamine
EN300-1921571-1g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
1g
$1485.0 2023-09-17
Enamine
EN300-1921571-5g
2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid
2229386-06-3
5g
$4309.0 2023-09-17

Additional information on 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid

Compound CAS No. 2229386-06-3: 2-(3-Bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic Acid

The compound with CAS number 2229386-06-3, known as 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound features a hydroxyacetic acid moiety attached to a 3-bromoindole ring system, making it a unique scaffold for potential therapeutic agents.

The synthesis of 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and oxidative coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, which is crucial for its application in biological studies. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, opening new avenues for stereochemical studies.

In terms of biological activity, indole derivatives like this compound have been extensively studied for their potential as kinase inhibitors, antioxidants, and anti-inflammatory agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against several tyrosine kinases, which are key targets in cancer therapy. The bromine substituent at the 3-position of the indole ring plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability.

The hydroxyacetic acid moiety in 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-hydroxyacetic acid contributes to its acidity and hydrogen bonding capabilities, making it an interesting candidate for studying proton transfer mechanisms in biological systems. Additionally, the methyl group attached to the indole nitrogen enhances the molecule's lipophilicity, which is essential for crossing cellular membranes and interacting with intracellular targets.

In recent years, there has been growing interest in using computational methods to predict the biological activity of compounds like this one. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings suggest that it may have potential applications in treating diseases such as neurodegenerative disorders and metabolic syndromes.

The development of analytical methods for the characterization of indole derivatives strong) has also seen significant progress. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analytical tools are essential for ensuring the reliability of experimental data in preclinical studies.

In conclusion, < strong > 2-(3-bromo-1-methyl-1H-indol - 7 - yl) - 8 - hydroxyacetic acid strong > represents a promising lead compound in drug discovery research. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.